3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 3-methyl-1-(1-phenylethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H14N2O2/c1-9-12(13(16)17)8-15(14-9)10(2)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H,16,17)
• InChI Key: SJQMCMAPTIMUSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)O)C(C)C2=CC=CC=C2

Description

3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylate (90 mg, 0.37 mmol), lithium hydroxide monohydrate (57.1 mg, 1.36 mmol), tetrahydrofuran (5 mL), methanol (1 mL) and water (1 mL) was stirred at 20° C. for 4 hours. The mixture was acidified to pH=1 with concentrated hydrochloric acid and then extracted with ethyl acetate (15 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo to give 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid as a white solid (60 mg, 70%). 1H NMR (300 MHz, d6-DMSO): δ 12.24 (s, 1H), 7.82 (s, 1H), 7.36-7.17 (m, 5H), 5.67 (q, J=7.2 Hz, 1H), 2.43 (s, 3H), 1.79 (d, J=6.9 Hz, 3H).